Cas no 1804191-05-6 (1-Bromo-1-(2-(difluoromethoxy)-5-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethoxy)-5-methoxyphenyl)propan-2-one
• CAS No: 1804191-05-6
• MF: C₁₁H₁₁BrF₂O₃
• MW: 309.104049921036
• CID: 4973026
• Update Time: 2025-10-28

1-Bromo-1-(2-(difluoromethoxy)-5-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethoxy)-5-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O3/c1-6(15)10(12)8-5-7(16-2)3-4-9(8)17-11(13)14/h3-5,10-11H,1-2H3
• InChI Key： LKACEXRLEOPAPD-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1OC(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-1-(2-(difluoromethoxy)-5-methoxyphenyl)propan-2-one

1-Bromo-1-(2-(difluoromethoxy)-5-methoxyphenyl)propan-2-one (CAS No. 1804191-05-6)

The compound 1-Bromo-1-(2-(difluoromethoxy)-5-methoxyphenyl)propan-2-one (CAS No. 1804191-05-6) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound, often abbreviated as difluoromethoxypropanone bromide, has garnered attention due to its unique structural properties and versatile functional groups. The molecule consists of a bromine atom attached to a propanone group, which is further connected to a phenyl ring substituted with difluoromethoxy and methoxy groups. This combination of functional groups makes it a valuable intermediate in the synthesis of complex organic molecules.

Recent studies have highlighted the potential of difluoromethoxypropanone bromide in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The presence of the difluoromethoxy group introduces unique electronic and steric properties, which can be exploited to modulate the pharmacokinetic profiles of drug candidates. Furthermore, the methoxy group enhances solubility and stability, making this compound an attractive choice for medicinal chemists.

In terms of synthesis, difluoromethoxypropanone bromide can be prepared through a variety of methods, including nucleophilic substitution reactions and Friedel-Crafts acylation. The choice of synthetic pathway depends on the desired regioselectivity and scalability. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are crucial for studying stereochemical effects in biological systems.

The structural complexity of difluoromethoxypropanone bromide also lends itself to applications in materials science. For instance, it has been used as a precursor for the synthesis of advanced polymers and optoelectronic materials. The propanone group serves as a versatile platform for cross-coupling reactions, enabling the incorporation of diverse functional groups into polymer backbones. Additionally, the bromine atom can act as a leaving group in substitution reactions, facilitating the construction of biocompatible materials with tailored mechanical and thermal properties.

From an environmental perspective, understanding the fate and transport of difluoromethoxypropanone bromide is essential for ensuring sustainable chemical practices. Recent research has focused on evaluating its biodegradation pathways under various environmental conditions. Results indicate that the compound undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions, leading to the formation of less hazardous byproducts. These findings underscore the importance of implementing proper waste management protocols during its use in industrial settings.

In conclusion, difluoromethoxypropanone bromide (CAS No. 1804191-05-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.